Cas no 64952-97-2 (Latamoxef)
Latamoxef structure
Product Name:Latamoxef
CAS No:64952-97-2
MF:C20H20N6O9S
MW:520.472602844238
MDL:MFCD00865991
CID:58251
PubChem ID:47499
Update Time:2025-04-18
Latamoxef Chemical and Physical Properties
Names and Identifiers
-
- Latamoxef
- Moxalactam
- 5-oxa-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylicacid,7-((carboxy(4-hydroxyphen
- lamoxactam
- yl)acetyl)amino)-7-methoxy-3-(((1-methyl-1h-tetrazol-5-yl)thio)methyl)-8-oxo-
- 5-Oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2R)-carboxy(4-hydroxyphenyl)acetyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, (6R,7R)- (9CI)
- 5-Oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[carboxy(4-hydroxyphenyl)acetyl]amino]-7-methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-, [6R-[6a,7a,7(R*)]]-
- Oxa-cephem
- 7-((Carboxy(4-hydroxyphenyl)acetyl)amino)-7-methoxy-(3-((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (R)-Moxalactam
- 5-Oxa-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid,7-((carboxy(4-hydroxyphenyl)acetyl) amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo
- Listeria MOX Su
- MOXALACTAMSUPPLEMENT
- MOXALACTAM [VANDF]
- BSPBio_002039
- MOXALACTAM [MI]
- BCP12584
- KBioGR_000587
- D08109
- SBI-0051450.P003
- (6R-(6alpha,7alpha,7(S*)))-7-((Carboxy(4-hydroxyphenyl)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-oxa-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- KBio3_001539
- (6R,7R)-7-[[2-carboxy-2-(4-hydroxyphenyl)acetyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- A867780
- CHEBI:599928
- Spectrum4_000064
- SPBio_001054
- DB04570
- KBio2_001451
- VUF6C936Z3
- LATAMOXEF [WHO-DD]
- NINDS_000909
- CHEMBL74632
- Listeria mox supplement
- UNII-VUF6C936Z3
- (6R,7R)-7-(2-carboxy-2-(4-hydroxyphenyl)acetamido)-7-methoxy-3-((1-methyl-1H-tetrazol-5-ylthio)methyl)-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-7-[2-carboxy-2-(4-hydroxyphenyl)acetamido]-7-methoxy-3-{[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- KBio1_000909
- Moxalactam Supplement, for microbiology
- Prestwick0_000819
- EN300-19651960
- 7beta-(2-Carboxy-2-(4-hydroxyphenyl)acetamido)-7alpha-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-1-oxa-1-dethia-3-cephem-4-carboxylic acid
- Latamoxef (INN)
- 64952-97-2 (FREE ACID)
- 5-OXA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((CARBOXY(4-HYDROXYPHENYL)ACETYL)AMINO)-7-METHOXY-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-, (6R,7R)-
- Spectrum2_001067
- GTPL12031
- EINECS 265-287-9
- Spectrum3_000510
- KBio2_006587
- DTXSID9023338
- 7-((Carboxy(4-hydroxyphenyl)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-5-oxa-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid (6R-(6alpha,7alpha,7(S*)))-
- 5-Oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[carboxy(4-hydroxyphenyl)acetyl]amino]-7methoxy-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-
- (6R,7R)-7-((CARBOXY(4-HYDROXYPHENYL)ACETYL)AMINO)-7-METHOXY-3-(((1-METHYL-1H-TETRAZOL-5-YL)THIO)METHYL)-8-OXO-5-OXA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID
- LMOX
- SPBio_002638
- DivK1c_000909
- 6059-S
- LATAMOXEF [JAN]
- SMP1_000200
- (6R,7R)-7-{[carboxy(4-hydroxyphenyl)acetyl]amino}-7-(methyloxy)-3-{[(1-methyl-1H-tetrazol-5-yl)thio]methyl}-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- KBioSS_001451
- SCHEMBL194012
- BDBM50370589
- (6R,7R)-7-{[carboxy(4-hydroxyphenyl)acetyl]amino}-7-methoxy-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- IDI1_000909
- Spectrum5_001371
- Prestwick1_000819
- LATAMOXEF [INN]
- 5-Oxa-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((carboxy(4-hydroxyphenyl)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-, (6R-(6alpha,7alpha,7(S*)))-
- Q3827439
- Latamoxefum [INN-Latin]
- NS00011558
- Moxam
- Latamoxefum
- 5-Oxa-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-((carboxy(4-hydroxyphenyl)acetyl)amino)-7-methoxy-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-
- 64952-97-2
- C07231
- KBio2_004019
- Epitope ID:180870
- Prestwick2_000819
- Latamoxef [INN:BAN]
- Spectrum_000971
- (6R,7R)-7-[[3-hydroxy-2-(4-hydroxyphenyl)-3-oxo-propanoyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Festamoxin
- 79120-38-0
- BRD-A08899266-304-05-0
- DA-74904
- JWCSIUVGFCSJCK-CAVRMKNVSA-N
-
- MDL: MFCD00865991
- Inchi: 1S/C20H20N6O9S/c1-25-19(22-23-24-25)36-8-10-7-35-18-20(34-2,17(33)26(18)13(10)16(31)32)21-14(28)12(15(29)30)9-3-5-11(27)6-4-9/h3-6,12,18,27H,7-8H2,1-2H3,(H,21,28)(H,29,30)(H,31,32)/t12?,18-,20+/m1/s1
- InChI Key: JWCSIUVGFCSJCK-CAVRMKNVSA-N
- SMILES: S(C1=NN=NN1C)CC1CO[C@@H]2[C@@](C(N2C=1C(=O)O)=O)(NC(C(C(=O)O)C1C=CC(=CC=1)O)=O)OC
Computed Properties
- Exact Mass: 520.10100
- Monoisotopic Mass: 520.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 36
- Rotatable Bond Count: 10
- Complexity: 958
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _0.6
- Topological Polar Surface Area: 232A^2
Experimental Properties
- Density: 1.77
- Melting Point: 117-122° (dec)
- Boiling Point: 836
- Refractive Index: 1.768
- PSA: 231.60000
- LogP: -0.79890
- Specific Rotation: D25 -15.3 ±2.6° (c = 0.216 in methanol)
Latamoxef Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L911456-10mg |
Latamoxef |
64952-97-2 | BR | 10mg |
¥1,407.60 | 2022-01-14 | |
| Enamine | EN300-19651960-0.05g |
64952-97-2 | 0.05g |
$2755.0 | 2023-09-17 | |||
| Biosynth | PCA95297-1 mg |
(6R,7R)-3-(Hydroxymethyl)-7-(2-(4-hydroxyphenyl)acetamido)-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
64952-97-2 | 1mg |
$207.90 | 2023-01-03 | ||
| Biosynth | PCA95297-5 mg |
(6R,7R)-3-(Hydroxymethyl)-7-(2-(4-hydroxyphenyl)acetamido)-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
64952-97-2 | 5mg |
$675.70 | 2023-01-03 | ||
| Biosynth | PCA95297-10 mg |
(6R,7R)-3-(Hydroxymethyl)-7-(2-(4-hydroxyphenyl)acetamido)-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
64952-97-2 | 10mg |
$1,081.10 | 2023-01-03 | ||
| Biosynth | PCA95297-25 mg |
(6R,7R)-3-(Hydroxymethyl)-7-(2-(4-hydroxyphenyl)acetamido)-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
64952-97-2 | 25mg |
$2,027.00 | 2023-01-03 | ||
| Biosynth | PCA95297-50 mg |
(6R,7R)-3-(Hydroxymethyl)-7-(2-(4-hydroxyphenyl)acetamido)-7-methoxy-8-oxo-5-oxa-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid |
64952-97-2 | 50mg |
$3,243.50 | 2023-01-03 | ||
| Crysdot LLC | CD11079851-250mg |
Latamoxef |
64952-97-2 | 95+% | 250mg |
$378 | 2024-07-18 | |
| Crysdot LLC | CD11079851-1g |
Latamoxef |
64952-97-2 | 95+% | 1g |
$947 | 2024-07-18 |
Latamoxef Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
64952-97-2 (Latamoxef) Related Products
- 5072-47-9(Galanthamine hydrochloride)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk